molecular formula C23H17Cl2N3O5 B12016259 [3-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate CAS No. 769156-36-7

[3-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate

Cat. No.: B12016259
CAS No.: 769156-36-7
M. Wt: 486.3 g/mol
InChI Key: ABPPDXWJYDVDPH-LGJNPRDNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound [3-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate is a hydrazone-containing ester characterized by:

  • A phenyl ring at the 3-position substituted with an (E)-hydrazinylidene methyl group.
  • A 2-(4-methoxyanilino)-2-oxoacetyl moiety attached to the hydrazinylidene group.
  • A 2,4-dichlorobenzoate ester group.

Properties

CAS No.

769156-36-7

Molecular Formula

C23H17Cl2N3O5

Molecular Weight

486.3 g/mol

IUPAC Name

[3-[(E)-[[2-(4-methoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate

InChI

InChI=1S/C23H17Cl2N3O5/c1-32-17-8-6-16(7-9-17)27-21(29)22(30)28-26-13-14-3-2-4-18(11-14)33-23(31)19-10-5-15(24)12-20(19)25/h2-13H,1H3,(H,27,29)(H,28,30)/b26-13+

InChI Key

ABPPDXWJYDVDPH-LGJNPRDNSA-N

Isomeric SMILES

COC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=CC(=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=CC(=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key analogs and their structural differences are summarized below:

Compound Name Substituent Modifications Key Properties/Data
[4-[(E)-[[2-(4-Ethoxyanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate 4-Ethoxy (vs. 4-methoxy) on anilino group - Predicted Collision Cross Section (CCS): 215.0 Ų ([M+H]+)
3-[(E)-({4-[(4-Methylbenzyl)oxy]benzoyl}hydrazono)methyl]phenyl 2,4-dichlorobenzoate 4-(4-Methylbenzyl)oxybenzoyl (vs. 2-(4-methoxyanilino)-2-oxoacetyl) - Registry Number: MFCD05153393
4-((E)-{[anilino(oxo)acetyl]hydrazono}methyl)-2-methoxyphenyl 3,4-dichlorobenzoate 3,4-Dichlorobenzoate (vs. 2,4-dichloro) and 2-methoxyphenyl (vs. 3-position) - CAS: 767288-45-9
4-((E)-{[anilino(oxo)acetyl]hydrazono}methyl)-2-ethoxyphenyl 2,4-dichlorobenzoate 2-Ethoxyphenyl (vs. 3-methoxyphenyl) - CAS: 769147-99-1
Key Observations:

2,4-Dichlorobenzoate vs. 3,4-dichlorobenzoate: The 2,4-substitution pattern increases electron-withdrawing effects, which may influence ester hydrolysis rates and intermolecular interactions .

Steric and Lipophilicity Considerations :

  • The 4-methylbenzyloxy substituent in introduces significant steric hindrance, likely reducing solubility compared to the target compound.
  • Ethoxy groups (e.g., in ) increase lipophilicity, which could improve membrane permeability but reduce aqueous solubility.

Physical Properties and Predictive Data

Collision Cross Section (CCS) Comparison:

Data from the 4-ethoxy analog ([M+H]+ adduct) :

Adduct m/z Predicted CCS (Ų)
[M+H]+ 500.07748 215.0
[M+Na]+ 522.05942 228.0

The target compound’s molecular weight is expected to be slightly lower (~486 g/mol for [M+H]+) due to the smaller methoxy group. Its CCS may similarly range between 210–220 Ų, reflecting comparable molecular size and shape.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.